N1-(2-(dimethylamino)-2-(thiophen-2-yl)ethyl)-N2-(isoxazol-3-yl)oxalamide

• IUPAC Name: N-[2-(dimethylamino)-2-thiophen-2-ylethyl]-N'-(1,2-oxazol-3-yl)oxamide
• InChI: InChI=1S/C13H16N4O3S/c1-17(2)9(10-4-3-7-21-10)8-14-12(18)13(19)15-11-5-6-20-16-11/h3-7,9H,8H2,1-2H3,(H,14,18)(H,15,16,19)
• InChI Key: RJHCNVPPMDCXEV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNC(=O)C(=O)NC1=NOC=C1)C2=CC=CS2
• Molecular Formula: C13H16N4O3S
• Molecular Weight: 308.36 g/mol

Description

N1-(2-(dimethylamino)-2-(thiophen-2-yl)ethyl)-N2-(isoxazol-3-yl)oxalamide, also known as DTA-1, is a small molecule compound that has gained significant attention in the field of immunology due to its potential as an immunomodulatory agent. DTA-1 is a monoclonal antibody that binds to CD28, a co-stimulatory receptor on T cells, and enhances T cell activation and proliferation.

Scientific Research Applications

Novel Synthetic Routes and Organic Synthesis

Researchers have developed new synthetic routes and methodologies for the preparation of complex organic compounds using derivatives similar to N1-(2-(dimethylamino)-2-(thiophen-2-yl)ethyl)-N2-(isoxazol-3-yl)oxalamide. For example, methods for synthesizing 1-oxo-1,2-dihydropyrimido[1,6-a]benzimidazole-4-carboxylates have been reported, showcasing the versatility of dimethylamino-substituted compounds in solvent-free conditions under microwave irradiation (Meziane, 1998). Additionally, the generation of a structurally diverse library through alkylation and ring closure reactions highlights the compound's utility in producing a wide range of heterocyclic compounds with potential bioactive properties (Roman, 2013).

Crystal Structure Analysis and Molecular Docking

Crystallographic studies and molecular docking have been instrumental in understanding the structural and functional aspects of compounds derived from or related to this compound. The crystal structure of compounds like N-[(dimethylamino)methylidene]-4-[1-(4-nitrophenyl)-1H-tetrazol-5-yl]benzenesulfonamide has been determined, providing insights into their potential as cyclooxygenase-2 inhibitors (Al-Hourani et al., 2016).

Antimicrobial and Herbicidal Activities

Synthesis of novel compounds utilizing the structural framework of this compound has led to the identification of molecules with significant biological activities. For instance, compounds exhibiting good inhibitory activity against specific weeds and pests have been synthesized, demonstrating the potential of these molecules in agricultural applications (Fu-b, 2014). Moreover, the design, synthesis, and assessment of thiazole derivatives incorporating a pyridine moiety have revealed antimicrobial properties, highlighting the therapeutic potential of these compounds (Khidre & Radini, 2021).